Cas no 156835-63-1 (O,O'-Di-p-toluoyl-D-tartaric anhydride)

• Product Name: O,O'-Di-p-toluoyl-D-tartaric anhydride
• CAS No: 156835-63-1
• MF: C₂₀H₁₆O₇
• MW: 368.336846351624
• CID: 2663640
• PubChem ID: 56604168
• Update Time: 2025-04-21

O,O'-Di-p-toluoyl-D-tartaric anhydride Chemical and Physical Properties

Names and Identifiers

• [(3S,4S)-4-(4-methylbenzoyl)oxy-2,5-dioxooxolan-3-yl] 4-methylbenzoate
• D-PTAN
• DI-P-TOLUOYL-D-TARTARIC ANHYDRIDE
• O,O-Di-p-toluoyl-D-tartaric anhydride
• (3S,4S)-2,5-dioxotetrahydrofuran-3,4-diyl bis(4-methylbenzoate)
• rel-(3S,4S)-2,5-dioxotetrahydrofuran-3,4-diyl bis(4-methylbenzoate)
• AKOS037652942
• FS-5252
• BCIJHROJBLWCLV-HOTGVXAUSA-N
• E72649
• 156835-63-1
• 156925-95-0
• (3S,4S)-2,5-Dioxooxolane-3,4-diyl bis(4-methylbenzoate)
• DTXSID60717804
• SCHEMBL5692175
• O,O'-Di-p-toluoyl-D-tartaric anhydride

• Inchi： 1S/C20H16O7/c1-11-3-7-13(8-4-11)17(21)25-15-16(20(24)27-19(15)23)26-18(22)14-9-5-12(2)6-10-14/h3-10,15-16H,1-2H3/t15-,16-/m0/s1
• InChI Key： BCIJHROJBLWCLV-HOTGVXAUSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)[C@@H]1C(=O)OC([C@H]1OC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 368.08960285Da
• Monoisotopic Mass: 368.08960285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96Ų